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Compound of Interest

Compound Name: 2-Ethylnitrobenzene

Cat. No.: B1329339 Get Quote

For Immediate Use by Laboratory Professionals

This document provides critical safety and logistical information for the handling and disposal of

2-Ethylnitrobenzene (CAS No. 612-22-6). Adherence to these procedures is essential for

ensuring the safety of all personnel working with this chemical.

2-Ethylnitrobenzene is a yellow to light brown oily liquid that presents several hazards. It is

harmful if swallowed, causes skin and serious eye irritation, and may cause respiratory

irritation.[1][2] Furthermore, it is harmful to aquatic life with long-lasting effects.[3] All personnel

must be thoroughly familiar with the associated risks before handling this substance.

Key Physical and Chemical Properties
A comprehensive understanding of 2-Ethylnitrobenzene's properties is fundamental to its safe

handling.
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Property Value

Appearance Yellow to light brown oily liquid[4][5]

Molecular Formula C8H9NO2[5]

Molecular Weight 151.16 g/mol [2]

Melting Point -13 to -10 °C[6]

Boiling Point 234 to 236 °C[6]

Density 1.127 g/mL at 25 °C[5]

Flash Point 109 °C (closed cup)[6]

Solubility
Insoluble in water; soluble in organic solvents

like ethanol, acetone, and ether.[5]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to prevent exposure to 2-Ethylnitrobenzene.
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Protection Type Specific Equipment Purpose

Eye/Face Protection
Safety glasses with side-

shields or chemical goggles.[1]

To prevent eye contact from

splashes or vapors.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber, Viton, Butyl

Rubber).[1][7]

To avoid direct skin contact.

Protective clothing (e.g., lab

coat, chemical-resistant

apron).[1]

To prevent skin exposure.

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood.

[1]

To prevent inhalation of vapors

or mists.

For high concentrations or

inadequate ventilation, use a

NIOSH-approved respirator or

a full-face supplied air

respirator.[6]

Operational Plan for Handling 2-Ethylnitrobenzene
A systematic approach is crucial for the safe handling of this chemical from acquisition to

disposal.

1. Pre-Handling Preparations:

Risk Assessment: Conduct a thorough risk assessment for the planned experiment.

SDS Review: All personnel involved must read and understand the Safety Data Sheet (SDS)

for 2-Ethylnitrobenzene.[1]

PPE Check: Ensure all required PPE is available, in good condition, and properly fitted.

Work Area Setup: Designate a specific, well-ventilated work area, preferably within a

chemical fume hood.[1] Ensure emergency equipment (eyewash station, safety shower, fire
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extinguisher) is accessible and operational.

2. Handling Procedures:

Engineering Controls: Always handle 2-Ethylnitrobenzene in a well-ventilated area, such as

a chemical fume hood, to minimize vapor inhalation.[4]

Avoid Contact: Take all necessary precautions to prevent contact with skin and eyes.[6] Do

not breathe vapors or mists.[6]

Hygiene Practices: Do not eat, drink, or smoke in areas where the chemical is handled.

Wash hands thoroughly after handling.

Container Management: Keep the container tightly closed when not in use.[6]

3. Storage:

Location: Store in a cool, dry, and well-ventilated area.[4]

Container: Keep in the original, tightly closed container.[4]

Incompatibilities: Store away from strong oxidizing agents, reducing agents, acids, bases,

and alkali metals.[6][8]

4. Spill Response:

Evacuation: Evacuate non-essential personnel from the spill area.[6]

Ventilation: Ensure adequate ventilation.[6]

Containment: Contain the spill using an inert absorbent material (e.g., sand, diatomaceous

earth).[6]

Cleanup: Carefully collect the absorbed material into a suitable, closed container for disposal

as hazardous waste.[6] Do not let the product enter drains.[6]

Decontamination: Clean the spill area thoroughly.[4]
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Emergency First-Aid Measures
Immediate and appropriate action is critical in case of exposure.

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. If

the person is not breathing, provide artificial respiration and seek immediate medical

attention.

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing and shoes. Seek medical advice if irritation persists.

Eye Contact: Rinse cautiously with water for several minutes.[3] Remove contact lenses if

present and easy to do so.[3] Continue rinsing for at least 15 minutes and consult a

physician immediately.[6]

Ingestion: Do NOT induce vomiting.[4] Rinse the mouth with water. Never give anything by

mouth to an unconscious person.[6] Seek immediate medical attention.

In all cases of exposure, consult a physician and provide them with the Safety Data Sheet.[4]

Disposal Plan
All waste materials containing 2-Ethylnitrobenzene must be treated as hazardous waste and

disposed of in accordance with local, state, and federal regulations.

1. Waste Identification and Segregation:

Characterize Waste: Identify all waste streams containing 2-Ethylnitrobenzene, including

unused product, contaminated solutions, and spill cleanup materials.[1]

Segregate Waste: Do not mix 2-Ethylnitrobenzene waste with other waste streams.[1] Keep

it separate from incompatible materials.[1]

2. Waste Containerization:

Container Selection: Use a sturdy, leak-proof, and chemically compatible container. The

original container is often a good choice.[1]
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Labeling: Clearly label the waste container with "HAZARDOUS WASTE" and the full

chemical name, "2-Ethylnitrobenzene."[1] Do not use abbreviations.[1]

Container Management: Keep the container tightly closed except when adding waste. Do not

fill the container beyond 90% capacity.[1]

3. Storage and Disposal:

Storage: Store the waste container in a designated, secure area away from incompatible

materials, preferably with secondary containment.[1]

Disposal: Offer surplus and non-recyclable solutions to a licensed disposal company.[6]

Contact a licensed professional waste disposal service to dispose of this material.[6]

Empty Containers: Triple-rinse empty containers. The first rinseate must be collected and

disposed of as hazardous waste.[1] Subsequent rinses may be managed as non-hazardous

waste, but consult with your institution's Environmental Health and Safety (EHS) office.[1]

After decontamination, deface the original label and dispose of the container according to

institutional guidelines.[1]

Handling and Disposal Workflow

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1329339?utm_src=pdf-body
https://www.benchchem.com/pdf/Safe_Disposal_of_2_Ethylnitrobenzene_A_Procedural_Guide.pdf
https://www.benchchem.com/pdf/Safe_Disposal_of_2_Ethylnitrobenzene_A_Procedural_Guide.pdf
https://www.benchchem.com/pdf/Safe_Disposal_of_2_Ethylnitrobenzene_A_Procedural_Guide.pdf
https://www.benchchem.com/pdf/Safe_Disposal_of_2_Ethylnitrobenzene_A_Procedural_Guide.pdf
https://www.chemicalbook.com/msds/2-ethylnitrobenzene.htm
https://www.chemicalbook.com/msds/2-ethylnitrobenzene.htm
https://www.benchchem.com/pdf/Safe_Disposal_of_2_Ethylnitrobenzene_A_Procedural_Guide.pdf
https://www.benchchem.com/pdf/Safe_Disposal_of_2_Ethylnitrobenzene_A_Procedural_Guide.pdf
https://www.benchchem.com/pdf/Safe_Disposal_of_2_Ethylnitrobenzene_A_Procedural_Guide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329339?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Disposal

Emergency Procedures

Conduct Risk Assessment

Review Safety Data Sheet

Check Personal Protective Equipment

Setup Well-Ventilated Work Area

Use Chemical Fume Hood

Avoid Skin/Eye Contact & Inhalation

Practice Good Hygiene

Store in a Cool, Dry, Ventilated Area

Identify & Segregate Waste

End of Use

Use Labeled, Compatible Containers

Store Waste Securely

Arrange for Professional Disposal

Spill

Contain & Absorb

Response

Exposure

Administer First Aid

Response

Collect as Hazardous Waste Seek Medical Attention

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1329339?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329339?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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